7-Isopropyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 2-methyl-3-phenyl-7-propan-2-ylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C17H17N3O2/c1-10(2)14-9-13(17(21)22)18-16-15(11(3)19-20(14)16)12-7-5-4-6-8-12/h4-10H,1-3H3,(H,21,22)
• InChI Key: ZZVCLUOELMYBFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C(=O)O)C(C)C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

The compound “7-Isopropyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid” belongs to the family of Pyrazolo[1,5-a]pyrimidine (PP) derivatives. These are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry and have attracted a great deal of attention in material science due to their significant photophysical properties.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyrimidine (PP) derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. For instance, 5,6-Diarylpyrazolo[1,5-a]pyrimidines and 6,7-diarylpyrazolo[1,5-a]pyrimidines were chemoselectively synthesized by the condensation of isoflavone and 3-aminopyrazole. The former was obtained via microwave irradiation, and the latter was obtained via conventional heating.

Molecular Structure Analysis

The Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The transformations involved in the synthesis of Pyrazolo[1,5-a]pyrimidine (PP) derivatives improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. The PP derivatives synthesis has been widely studied, and various reviews related to the obtention and later derivatization steps have been described in the literature.

Future Directions

The current advances in the synthesis and functionalization of diverse Pyrazolo[1,5-a]pyrimidine (PP) derivatives could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core. Moreover, some of these compounds have shown effectiveness in inhibiting the growth of phytopathogenic fungi, offering a great opportunity as starting points for further optimization toward improved antifungal agrochemicals.